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Compound of Interest

Compound Name: D-(-)-Lactic acid-13C

Cat. No.: B12380453

For researchers, scientists, and professionals in drug development, the integrity of your work
and your personal safety are paramount. This guide provides essential, immediate safety and
logistical information for the handling of D-(-)-Lactic acid-13C, a stable isotope-labeled
compound. Adherence to these protocols will ensure safe laboratory practices and prevent
contamination, thereby preserving the quality of your experimental outcomes.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling D-(-)-Lactic acid-
13C to minimize exposure and ensure personal safety. Stable isotope-labeled compounds
share the same chemical properties as their unlabeled counterparts; therefore, the primary
hazards are associated with the inherent characteristics of lactic acid.[1][2]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields. A face shield may be

required for splash hazards.[1]

[3]

Protects against splashes and
aerosols, preventing serious

eye damage.[4][5]

Hand Protection

Chemically resistant, powder-
free nitrile gloves.[1][6] Inspect
gloves for integrity before each

use.

Prevents skin contact and
potential irritation or burns.[3]
[4] Powder-free gloves
minimize the risk of sample

contamination.[6]

Body Protection

A clean lab coat or other

protective clothing.[1][6]

Shields skin from accidental

spills and contact.[3]

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. A NIOSH-approved
respirator may be necessary if
there is a risk of aerosolization
or if working in a poorly

ventilated area.

Lactic acid is not highly
volatile, but aerosols can be
generated. Engineering
controls are the preferred

method of exposure reduction.

Operational Plan: From Receipt to Use

A systematic approach to handling D-(-)-Lactic acid-13C is crucial for both safety and the

prevention of isotopic dilution or contamination.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

» Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[3]

e The recommended storage temperature for the solid compound is often refrigerated (e.qg.,

4°C) for long-term stability.[1]
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2. Preparation and Handling:

 All handling of the powdered compound should ideally be conducted in a designated clean
workspace, such as a chemical fume hood or a laminar flow hood, to prevent aerosolization
and contamination.[1][6]

o Before handling, ensure the workspace is clean. Wipe down all surfaces and equipment with
70% ethanol.[6][7]

o Use dedicated, clean spatulas and weighing instruments. Clean all equipment before and
after use.[7]

e When preparing solutions, add the acid to the solvent slowly.
3. Experimental Use:
o Wear the appropriate PPE at all times.

o Change gloves frequently, especially after handling the compound or before touching
common surfaces.[6]

o Keep containers of D-(-)-Lactic acid-13C closed when not in use to prevent contamination
and absorption of moisture.[3]

e Avoid eating, drinking, or smoking in the laboratory.[1] Wash hands thoroughly after handling
the compound.[4]

Disposal Plan

Proper disposal of D-(-)-Lactic acid-13C and its containers is essential to comply with
regulations and protect the environment.

o Waste Identification: All waste containing D-(-)-Lactic acid-13C should be considered
chemical waste.

e Collection:
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o Collect liquid waste in a designated, labeled, and sealed container. The container should
be compatible with acidic waste.

o Solid waste, such as contaminated pipette tips and empty containers, should be collected
in a separate, clearly labeled hazardous waste container.

o Treatment and Disposal:

o Depending on local regulations, acidic waste may need to be neutralized before disposal.

[8]

o Dispose of all waste through your institution's hazardous waste management program.[9]
Do not pour down the drain.[8][10]

o Contaminated packaging should be disposed of as unused product.[9]

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of D-(-)-Lactic acid-13C,
from initial receipt to final disposal.
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Caption: Workflow for the safe handling of D-(-)-Lactic acid-13C.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12380453?utm_src=pdf-body-img
https://www.benchchem.com/product/b12380453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. radioactive isotopes: Personal protective equipment (PPE) [radioactiveisotopes-
fatitienaha.blogspot.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. fishersci.com [fishersci.com]

. fishersci.no [fishersci.no]

. benchchem.com [benchchem.com]

. sethnewsome.org [sethnewsome.org]

. carlroth.com [carlroth.com]

°
(] [00] ~ » (621 iy w

. geneseo.edu [geneseo.edu]
e 10. carlroth.com:443 [carlroth.com:443]

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling D-(-)-Lactic acid-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380453#personal-protective-equipment-for-
handling-d-lactic-acid-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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